Cas no 1261898-79-6 (2-?Pyridinecarboxylic acid, 5-?(4-?carboxyphenyl)?-)

• Product Name: 2-?Pyridinecarboxylic acid, 5-?(4-?carboxyphenyl)?-
• CAS No: 1261898-79-6
• MF: C₁₃H₉NO₄
• MW: 243.21486
• CID: 3038144
• PubChem ID: 53223193
• Update Time: 2025-10-28

2-?Pyridinecarboxylic acid, 5-?(4-?carboxyphenyl)?- Chemical and Physical Properties

Names and Identifiers

• 2-?Pyridinecarboxylic acid, 5-?(4-?carboxyphenyl)?-
• 5-(4-Carboxyphenyl)picolinic acid
• 5-(4-Carboxyphenyl)pyridine-2-carboxylic acid
• G65730
• 5-(4-Carboxyphenyl)picolinic acid, 95%
• MFCD18317343
• NCGC00374183-01
• CS-0379118
• 1261898-79-6
• 5-(4-Carboxyphenyl)picolinicacid

• Inchi： InChI=1S/C13H9NO4/c15-12(16)9-3-1-8(2-4-9)10-5-6-11(13(17)18)14-7-10/h1-7H,(H,15,16)(H,17,18)
• InChI Key： AZLXXSWHGWPOAR-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C2=CN=C(C=C2)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 243.05315777g/mol
• Monoisotopic Mass: 243.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.5Ų

Additional information on 2-?Pyridinecarboxylic acid, 5-?(4-?carboxyphenyl)?-

Introduction to 2-Pyridinecarboxylic acid, 5-(4-carboxyphenyl)- CAS No. 1261898-79-6

2-Pyridinecarboxylic acid, 5-(4-carboxyphenyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 1261898-79-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural motif of this molecule incorporates both a pyridine ring and a substituted phenyl group, which together contribute to its unique chemical properties and reactivity.

The synthesis and characterization of 2-Pyridinecarboxylic acid, 5-(4-carboxyphenyl)- involve meticulous chemical methodologies that ensure high purity and yield. The presence of a carboxylic acid group at the 2-position of the pyridine ring and another at the 4-position of the phenyl ring makes this compound a versatile intermediate in organic synthesis. Such structural features not only enhance its solubility in polar solvents but also facilitate further functionalization, making it a valuable building block for more complex molecules.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential pharmacological effects. Among these, pyridine derivatives have been extensively studied due to their ability to interact with biological targets such as enzymes and receptors. The compound 2-Pyridinecarboxylic acid, 5-(4-carboxyphenyl)- has been explored in various preclinical studies for its potential role in modulating biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Its dual functionality allows for the design of derivatives that can selectively target specific pathways, thereby minimizing side effects.

One of the most compelling aspects of 2-Pyridinecarboxylic acid, 5-(4-carboxyphenyl)- is its role as a key intermediate in the synthesis of more complex drug candidates. Researchers have leveraged its structural framework to develop molecules that exhibit inhibitory activity against various enzymes implicated in disease progression. For instance, studies have demonstrated its utility in generating inhibitors of carbonic anhydrase, an enzyme involved in metabolic disorders and tumor progression. The carboxyl groups present in the molecule facilitate hydrogen bonding interactions with biological targets, enhancing binding affinity and efficacy.

The pharmacokinetic properties of 2-Pyridinecarboxylic acid, 5-(4-carboxyphenyl)- have also been a subject of interest. Its solubility profile and metabolic stability make it an attractive candidate for further development into orally bioavailable drugs. Additionally, its ability to undergo further derivatization allows chemists to fine-tune its pharmacological properties by introducing additional functional groups or substituents. This flexibility has led to the discovery of several novel analogs with improved pharmacological profiles.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-Pyridinecarboxylic acid, 5-(4-carboxyphenyl)-. Molecular modeling techniques have enabled researchers to predict the binding modes of this compound with various biological targets with high accuracy. This has not only streamlined the design of new derivatives but also provided insights into their mechanism of action. Such computational approaches are particularly valuable in identifying lead compounds that can be optimized through structure-activity relationship (SAR) studies.

The synthetic routes employed for preparing 2-Pyridinecarboxylic acid, 5-(4-carboxyphenyl)- are diverse and often involve multi-step reactions that require precise control over reaction conditions. Common methodologies include palladium-catalyzed cross-coupling reactions, nucleophilic aromatic substitutions, and carboxylation reactions. These synthetic strategies ensure high yields and purity while minimizing unwanted byproducts. The efficiency of these synthetic protocols is crucial for large-scale production and further development of pharmaceutical candidates derived from this compound.

The safety profile of 2-Pyridinecarboxylic acid, 5-(4-carboxyphenyl)- has been thoroughly evaluated through in vitro and in vivo studies. Preliminary toxicity assessments have shown that the compound exhibits low acute toxicity at relevant doses. However, further studies are required to fully understand its long-term effects and potential side effects upon repeated exposure. These safety evaluations are essential for advancing it towards clinical trials and eventual therapeutic use.

The impact of 2-Pyridinecarboxylic acid, 5-(4-carboxyphenyl)- on drug discovery extends beyond its direct applications as an intermediate. Its structural features have inspired new synthetic strategies and provided insights into the design of other heterocyclic compounds with similar biological activities. The compound serves as a testament to the importance of exploring novel molecular frameworks in the quest for effective therapeutics.

In conclusion,2-Pyridinecarboxylic acid, 5-(4-carboxyphenyl)- CAS No. 1261898-79-6 represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, coupled with its role as a versatile intermediate, make it a valuable asset in drug discovery efforts worldwide.